molecular formula C9H14N2O B8655075 (1-(3-Methoxyphenyl)ethyl)hydrazine

(1-(3-Methoxyphenyl)ethyl)hydrazine

Cat. No. B8655075
M. Wt: 166.22 g/mol
InChI Key: ZAWLNDFIVQCCQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1-(3-Methoxyphenyl)ethyl)hydrazine is a useful research compound. Its molecular formula is C9H14N2O and its molecular weight is 166.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality (1-(3-Methoxyphenyl)ethyl)hydrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1-(3-Methoxyphenyl)ethyl)hydrazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(1-(3-Methoxyphenyl)ethyl)hydrazine

Molecular Formula

C9H14N2O

Molecular Weight

166.22 g/mol

IUPAC Name

1-(3-methoxyphenyl)ethylhydrazine

InChI

InChI=1S/C9H14N2O/c1-7(11-10)8-4-3-5-9(6-8)12-2/h3-7,11H,10H2,1-2H3

InChI Key

ZAWLNDFIVQCCQA-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=CC=C1)OC)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3′-methoxyacetophenone (1.5 g, 10 m mol), anhydrous hydrazine (1.28 g, 40 m mol) and dry ethanol (10 ml) was heated under reflux for 3 hours. Thereafter, the solvent was distilled off under reduced pressure. The residue was subjected to chromatography on silica gel (50 g) using ethyl acetate-hexane (1:1), and eluted with ethyl acetate-hexane (1:1) and then with ethyl acetate. The resulting yellow oily material (1.2 g) was dissolved in ethanol (20 ml). After the addition of 5% palladium-carbon (0.5 g), this solution was stirred in an atmosphere of hydrogen (40 kg/cm2) for 48 hours. The catalyst was filtered off, and the filtrate was concentrated under reduced pressure. The resulting residue was subjected to chromatography on silica gel (30 g) using chloroform-methanol (100:1), and eluted with chloroform-methanol (100:1) and then with chloroformmethanol (10:1). Thus, the desired compound (0.68 g, 41%) was obtained as an oily material.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
1.28 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
41%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.